Cas no 1216242-42-0 (1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1216242-42-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5216132
• PubChem ID: 61271623
• Update Time: 2026-03-06

1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde
• 1-cyclohexyl-3-methylpyrazole-4-carbaldehyde
• Z802543194

• Inchi： 1S/C11H16N2O/c1-9-10(8-14)7-13(12-9)11-5-3-2-4-6-11/h7-8,11H,2-6H2,1H3
• InChI Key： HNYXYMLYJOXRKP-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9

Additional information on 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde

1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1216242-42-0): A Comprehensive Overview

1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1216242-42-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde consists of a pyrazole ring substituted with a cyclohexyl group at the 1-position and a methyl group at the 3-position, with a carbonyl group at the 4-position. This configuration imparts specific physical and chemical properties that are crucial for its biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of pyrazole derivatives in the development of new drugs. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities. The presence of the cyclohexyl and methyl groups in 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde further enhances its bioavailability and stability, making it an attractive candidate for further investigation.

In the context of medicinal chemistry, 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound can modulate various biological pathways, including those involved in inflammation and pain signaling. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing for large-scale production and further optimization. One notable synthetic method involves the condensation of cyclohexanecarboxaldehyde with 3-methylpyrazole in the presence of a suitable catalyst, yielding high yields and purity.

In addition to its therapeutic potential, 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional group diversity make it a valuable building block for constructing more complex molecules with enhanced biological activities. For example, researchers have utilized this compound as a starting material to synthesize novel derivatives with improved pharmacokinetic properties and reduced side effects.

The safety profile of 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1216242-42-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and synthetic accessibility make it an attractive candidate for further investigation and development into new therapeutic agents. As research in this area continues to advance, it is likely that we will see more innovative uses for this versatile compound in the future.